1,4-Benzenedicarboxylic acid, diisononyl ester

• CAS RN: 59802-05-0
• Molecular Formula: C26H42O4
• Molecular Weight: 418.6 g/mol
• IUPAC Name: bis(7-methyloctyl) benzene-1,4-dicarboxylate
• InChI: InChI=1S/C26H42O4/c1-21(2)13-9-5-7-11-19-29-25(27)23-15-17-24(18-16-23)26(28)30-20-12-8-6-10-14-22(3)4/h15-18,21-22H,5-14,19-20H2,1-4H3
• InChI Key: PEIIRIVDOVFUIW-UHFFFAOYSA-N
• SMILES: CC(C)CCCCCCOC(=O)C1=CC=C(C=C1)C(=O)OCCCCCCC(C)C

Description

1,4-Benzenedicarboxylic acid, diisononyl ester, also known as Diisononyl phthalate (DINP), is a phthalate used as a plasticizer. DINP is typically a mixture of chemical compounds consisting of various isononyl esters of phthalic acid, and is commonly used in a large variety of plastic items.

Synthesis Analysis

Phthalates, including DINP, are produced industrially by the acid-catalyzed reaction of phthalic anhydride with excess alcohol.

Molecular Structure Analysis

The molecular formula of 1,4-Benzenedicarboxylic acid is C8H6O4. It is a dicarboxylic derivative of benzene. The molecular weight is 166.13 g/mol.

Mechanism of Action

As a plasticizer, DINP increases the flexibility, transparency, durability, and longevity of plastics. It is primarily used to soften polyvinyl chloride (PVC).

Safety and Hazards

DINP is listed as a substance “known to the State of California to cause cancer” under Proposition 65 legislation. It can cause irritation to the skin, eye, and respiratory system.